Methyl 4-((methyl(2-(methylamino)ethyl)amino)methyl)benzoate
Cat. No. B8526947
M. Wt: 236.31 g/mol
InChI Key: ZSDKXCXNVBHSJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09315509B2
Procedure details
A mixture of methyl 4-(bromomethyl)benzoate (2 g, 8.73 mmol) and N,N-dimethylethan-1,2-diamine (7.5 mL, 70 mmol) was heated with triethylamine (9.8 mL, 70 mmol) in tetrahydrofuran (80 mL) to reflux for two hours. After cooling, the mixture was treated with saturated sodium bicarbonate solution. The mixture was extracted with ethyl acetate. The organic layer was washed with brine, dried over sodium sulfate, and concentrated under reduced pressure. Flash chromatography gave 1.28 g of methyl 4-[(methyl(2-(methylamino)ethyl)amino)methyl]benzoate, 1H NMR (300 MHz, CD3OD) δ 7.97 (d, 2H), 7.45 (d, 2H), 3.59 (s, 2H), 2.67 (m, 2H), 2.54 (m, 2H), 2.35 (s, 3H), 2.22 (s, 3H) ppm.
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][C:3]1[CH:12]=[CH:11][C:6]([C:7]([O:9][CH3:10])=[O:8])=[CH:5][CH:4]=1.C[N:14]([CH3:18])[CH2:15][CH2:16][NH2:17].[CH2:19](N(CC)CC)C.C(=O)(O)[O-].[Na+]>O1CCCC1>[CH3:18][N:14]([CH2:2][C:3]1[CH:12]=[CH:11][C:6]([C:7]([O:9][CH3:10])=[O:8])=[CH:5][CH:4]=1)[CH2:15][CH2:16][NH:17][CH3:19] |f:3.4|
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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BrCC1=CC=C(C(=O)OC)C=C1
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Name
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Quantity
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7.5 mL
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Type
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reactant
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Smiles
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CN(CCN)C
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Step Two
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Name
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Quantity
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9.8 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for two hours
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(CCNC)CC1=CC=C(C(=O)OC)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.28 g | |
| YIELD: CALCULATEDPERCENTYIELD | 62% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
